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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PI-55, also known as 6-(2-hydroxy-3-methylbenzylamino)purine, is a purine derivative that

functions as a competitive antagonist of cytokinin receptors, particularly CRE1/AHK4 and AHK3

in Arabidopsis thaliana.[1][2][3] Structurally similar to the cytokinin 6-benzylaminopurine (BAP),

PI-55 competitively inhibits the binding of natural cytokinins to these receptors, thereby

blocking downstream signaling pathways.[1][2] This inhibitory action makes PI-55 a valuable

tool in plant biology research to study cytokinin-mediated processes such as cell division,

differentiation, seed germination, and root development. It has been shown to accelerate seed

germination and promote root growth, phenocopying a reduced cytokinin status in plants.

These application notes provide a detailed protocol for the preparation of a PI-55 stock solution

for use in various research applications.

Quantitative Data Summary
A summary of the key quantitative data for PI-55 is provided in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 255.28 g/mol

Molecular Formula C₁₃H₁₃N₅O

CAS Number 1122579-42-3

Appearance Solid

Purity >98% (HPLC)

Solubility in DMSO 5.83 mg/mL to 25 mg/mL

Storage of Solid -20°C for up to 3 years

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months to over 1 year

Typical Working

Concentrations
10 µM to 100 µM

Experimental Protocol: Preparation of a 10 mM PI-55
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PI-55 in dimethyl sulfoxide

(DMSO).

Materials:

PI-55 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Analytical balance

Pipettors and sterile pipette tips

Vortex mixer
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Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before handling PI-55, ensure you are wearing appropriate PPE.

Allow the PI-55 vial to equilibrate to room temperature before opening to prevent

condensation of moisture.

Weighing PI-55: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh

out the desired amount of PI-55 powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.55 mg of PI-55 (Molecular Weight = 255.28 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the PI-55 powder. To continue the example, add 1 mL of DMSO to the 2.55

mg of PI-55.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

powder.

Aiding Dissolution (if necessary): If the PI-55 does not fully dissolve, sonication in an

ultrasonic bath or gentle warming (e.g., to 37°C) can be used to facilitate dissolution. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Once the PI-55 is completely dissolved, it is recommended to aliquot

the stock solution into smaller, single-use volumes in amber or foil-wrapped tubes to protect

it from light and to avoid repeated freeze-thaw cycles.

Long-term Storage: For long-term storage, store the aliquots at -80°C, where they can be

stable for 6 months to over a year. For short-term storage, aliquots can be kept at -20°C for

up to one month.

Visualizations
Diagram of PI-55 Stock Solution Preparation Workflow
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Workflow for PI-55 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a PI-55 stock solution.

Signaling Pathway of PI-55 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8145138?utm_src=pdf-body-img
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/product/b8145138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Signaling Pathway of PI-55 Action
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Caption: PI-55 competitively inhibits cytokinin binding to its receptor, blocking downstream

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PI-55
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8145138#how-to-prepare-a-pi-55-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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